Cas no 251937-22-1 (tert-Butyl 5-chloro-2-(chloromethyl)-1H-benzo[d]imidazole-1-carboxylate)

• Product Name: tert-Butyl 5-chloro-2-(chloromethyl)-1H-benzo[d]imidazole-1-carboxylate
• CAS No: 251937-22-1
• MF: C₁₃H₁₄Cl₂N₂O₂
• MW: 301.168461322784
• CID: 3167970
• PubChem ID: 21708457
• Update Time: 2025-10-25

tert-Butyl 5-chloro-2-(chloromethyl)-1H-benzo[d]imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-chloro-2-(chloromethyl)benzimidazole-1-carboxylate
• DB-199920
• tert-butyl 5-chloro-2-(chloromethyl)-1H-1,3-benzodiazole-1-carboxylate
• 1H-Benzimidazole-1-carboxylic acid, 5-chloro-2-(chloromethyl)-, 1,1-dimethylethyl ester
• 251937-22-1
• SCHEMBL6221657
• tert-Butyl5-chloro-2-(chloromethyl)-1H-benzo[d]imidazole-1-carboxylate
• tert-Butyl 5-chloro-2-(chloromethyl)-1H-benzo[d]imidazole-1-carboxylate

• Inchi： 1S/C13H14Cl2N2O2/c1-13(2,3)19-12(18)17-10-5-4-8(15)6-9(10)16-11(17)7-14/h4-6H,7H2,1-3H3
• InChI Key： TVLNUPPWOKTBFM-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=C(C=CC=2N1C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 300.0432331Da
• Monoisotopic Mass: 300.0432331Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on tert-Butyl 5-chloro-2-(chloromethyl)-1H-benzo[d]imidazole-1-carboxylate

Comprehensive Overview of tert-Butyl 5-chloro-2-(chloromethyl)-1H-benzo[d]imidazole-1-carboxylate (CAS No. 251937-22-1)

tert-Butyl 5-chloro-2-(chloromethyl)-1H-benzo[d]imidazole-1-carboxylate (CAS No. 251937-22-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This benzimidazole derivative is particularly valued for its role as an intermediate in the synthesis of biologically active molecules. With the increasing demand for novel drug candidates and crop protection agents, compounds like this are gaining significant attention in both academic and industrial settings.

The structural features of tert-Butyl 5-chloro-2-(chloromethyl)-1H-benzo[d]imidazole-1-carboxylate include a chloromethyl group and a tert-butyl carboxylate moiety, which enhance its reactivity and versatility in synthetic applications. Researchers often explore its potential in constructing heterocyclic frameworks, a key area in modern medicinal chemistry. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such intermediates, as they align with the need for sustainable and efficient synthetic routes.

One of the most frequently searched questions related to this compound is: "What are the applications of tert-Butyl 5-chloro-2-(chloromethyl)-1H-benzo[d]imidazole-1-carboxylate in drug development?" The answer lies in its utility as a building block for protease inhibitors and kinase modulators, which are critical in treating diseases like cancer and viral infections. Additionally, its chloro-substituted structure makes it a candidate for further functionalization, enabling the creation of diverse molecular libraries for high-throughput screening.

Another hot topic in the scientific community is the optimization of synthetic methodologies for benzimidazole derivatives. tert-Butyl 5-chloro-2-(chloromethyl)-1H-benzo[d]imidazole-1-carboxylate serves as a model substrate for studying catalytic C-H activation and microwave-assisted synthesis, both of which are pivotal for reducing reaction times and improving yields. These advancements are particularly relevant to industries focusing on cost-effective production and environmental sustainability.

From a regulatory perspective, the compound is handled under standard laboratory safety protocols, with no restrictions under common chemical control lists. Its stability and compatibility with various solvents make it a practical choice for researchers exploring structure-activity relationships (SAR) in drug design. Furthermore, its CAS No. 251937-22-1 ensures precise identification in global chemical databases, facilitating collaboration and data sharing across research institutions.

In summary, tert-Butyl 5-chloro-2-(chloromethyl)-1H-benzo[d]imidazole-1-carboxylate represents a critical tool in the toolkit of synthetic chemists. Its relevance to drug discovery, agrochemical innovation, and methodological advancements underscores its importance in contemporary research. As the scientific community continues to prioritize efficient synthesis and diverse applications, this compound is poised to remain a focal point in the development of next-generation therapeutics and agrochemicals.